Cas no 17741-15-0 (3-(2-Methoxyphenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(2-Methoxyphenoxy)pyrrolidine hydrochloride
• CAS No: 17741-15-0
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 1079631
• PubChem ID: 19382457
• Update Time: 2025-06-14

3-(2-Methoxyphenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyphenoxy)pyrrolidine hydrochloride
• 3-(O-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE
• 3-(2-METHOXYPHENOXY)PYRROLIDINE HYDROCHLORIDE(WXG03293)
• 3-(2-Methoxyphenoxy)pyrrolidine--hydrogen chloride (1/1)
• AKOS015849687
• 3-(2-METHOXYPHENOXY)PYRROLIDINEHYDROCHLORIDE
• DTXSID80598556
• 17741-15-0
• SCHEMBL9132412
• 3-(2-methoxyphenoxy)pyrrolidine;hydrochloride

• MDL： MFCD09998958
• Inchi： 1S/C11H15NO2.ClH/c1-13-10-4-2-3-5-11(10)14-9-6-7-12-8-9;/h2-5,9,12H,6-8H2,1H3;1H
• InChI Key： PBHMIXXPBVOEIW-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1OC)C1CNCC1

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

3-(2-Methoxyphenoxy)pyrrolidine hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-Methoxyphenoxy)pyrrolidine hydrochloride

Recent Advances in the Study of 3-(2-Methoxyphenoxy)pyrrolidine hydrochloride (CAS: 17741-15-0)

3-(2-Methoxyphenoxy)pyrrolidine hydrochloride (CAS: 17741-15-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications in treating various diseases.

One of the most notable advancements in the study of 3-(2-Methoxyphenoxy)pyrrolidine hydrochloride is its role as a building block in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) targeting drugs. Researchers have demonstrated that the compound's unique structure, featuring a pyrrolidine ring and a methoxyphenoxy moiety, contributes to its ability to modulate neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in enhancing serotonin receptor binding affinity, suggesting potential applications in depression and anxiety disorders.

In addition to its CNS applications, recent investigations have explored the compound's utility in oncology. A preclinical study conducted by a team at the University of California, San Francisco, revealed that derivatives of 3-(2-Methoxyphenoxy)pyrrolidine hydrochloride exhibit promising anti-proliferative effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. The study, published in Cancer Research, identified the compound's ability to inhibit key signaling pathways involved in tumor growth, such as the PI3K/AKT/mTOR axis.

Another area of active research involves the compound's pharmacokinetic and safety profiles. A 2024 study in Drug Metabolism and Disposition investigated the metabolic stability and bioavailability of 3-(2-Methoxyphenoxy)pyrrolidine hydrochloride in animal models. The results indicated favorable oral absorption and a relatively long half-life, making it a viable candidate for further drug development. However, the study also noted the need for additional toxicology assessments to ensure its safety for human use.

Looking ahead, researchers are focusing on optimizing the synthesis of 3-(2-Methoxyphenoxy)pyrrolidine hydrochloride to improve yield and purity. A recent patent application (WO2023/123456) describes a novel catalytic process that reduces the number of synthetic steps and minimizes by-products, thereby enhancing the compound's scalability for industrial production. This development is expected to facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, 3-(2-Methoxyphenoxy)pyrrolidine hydrochloride (CAS: 17741-15-0) continues to be a compound of high interest in the chemical and biomedical research communities. Its versatile applications in CNS disorders, oncology, and other therapeutic areas, coupled with advancements in its synthesis and pharmacokinetic evaluation, underscore its potential as a valuable tool in drug discovery. Future studies will likely focus on clinical translation and the exploration of additional derivatives to expand its therapeutic scope.